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Introduction
The Dow process, first introduced in 1928 by the Dow Chemical Company, is a historically

significant industrial method for the synthesis of phenol from chlorobenzene.[1] While largely

superseded by the cumene process for large-scale production, the Dow process remains a

classic example of nucleophilic aromatic substitution under extreme conditions.[2][3] It involves

the hydrolysis of chlorobenzene with a strong base at high temperature and pressure,

proceeding through a benzyne intermediate.[4][5][6] This document provides detailed

application notes, experimental protocols, and a summary of the quantitative parameters for

the Dow process.

Reaction Mechanism and Workflow
The overall reaction involves two main stages: the formation of sodium phenoxide from

chlorobenzene and subsequent acidification to yield phenol.[7][8]

Overall Reaction: C₆H₅Cl + 2NaOH → C₆H₅OH + NaCl + H₂O

The reaction is conducted under harsh conditions to overcome the low reactivity of

chlorobenzene towards nucleophilic substitution.[9][10] The mechanism is not a direct

substitution but an elimination-addition reaction.[7]
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Mechanism Steps:

Deprotonation: A hydroxide ion from sodium hydroxide removes a proton from the carbon

atom adjacent to the one bonded to chlorine.[11][12]

Benzyne Formation: The resulting carbanion eliminates a chloride ion, forming a highly

reactive and unstable benzyne intermediate.[6][7][11]

Nucleophilic Attack: A hydroxide ion attacks one of the carbon atoms of the triple bond in the

benzyne intermediate.[7][12]

Protonation: The resulting carbanion is protonated by water to form sodium phenoxide.[11]

[12]

Acidification: The sodium phenoxide is then treated with a dilute acid, such as hydrochloric

acid, to produce the final phenol product.[1][7][11]
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Caption: Experimental workflow for the Dow process.
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Caption: Reaction mechanism of the Dow process.

Quantitative Data Summary
The operational parameters for the Dow process are critical for its success. The following table

summarizes the key quantitative data reported in the literature.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b131634?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131634?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Reference(s)

Temperature 350 °C / 623 K [8][9][11][12][13]

Pressure
150 - 320 atm (approx. 152 -

324 bar)
[7][8][9][11][12][13]

Primary Reagent
Aqueous Sodium Hydroxide

(NaOH)
[5][7][9]

Acidification Agent Dilute Hydrochloric Acid (HCl) [1][7][11]

Key Intermediate Benzyne [5][6][7][11]

Major Byproducts
Diphenyl ether, p-phenyl

phenol
[12][14]

Experimental Protocol
This protocol outlines a laboratory-scale synthesis of phenol from chlorobenzene based on the

principles of the Dow process. Warning: This reaction requires specialized high-pressure and

high-temperature equipment and should only be performed by trained personnel in a suitable

facility.

Materials and Equipment
Materials:

Chlorobenzene (C₆H₅Cl)

Sodium Hydroxide (NaOH), pellets or flakes

Concentrated Hydrochloric Acid (HCl, ~37%)

Deionized Water

Diethyl ether or other suitable organic solvent for extraction

Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)
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Equipment:

High-pressure autoclave or reactor capable of sustaining >300 atm and >350 °C

Stirring mechanism for the autoclave (e.g., magnetic or mechanical)

Temperature and pressure controllers and monitors

Separatory funnel

Rotary evaporator

Standard laboratory glassware (beakers, flasks, graduated cylinders)

pH meter or pH paper

Procedure
Step 1: Preparation of Sodium Hydroxide Solution

Prepare a 10-15% aqueous solution of sodium hydroxide. For example, carefully dissolve 50

g of NaOH pellets in 450 mL of deionized water in a beaker, stirring continuously. Caution:

This process is highly exothermic. Use an ice bath to control the temperature.

Allow the solution to cool to room temperature.

Step 2: High-Pressure Reaction (Formation of Sodium Phenoxide)

Add the prepared aqueous NaOH solution and chlorobenzene to the high-pressure

autoclave. A molar excess of NaOH is typically used.

Seal the autoclave according to the manufacturer's instructions.

Begin stirring and heat the reactor to a target temperature of 350 °C.[7][11]

The pressure will increase as the temperature rises. Maintain the pressure at approximately

300 atm.[11][12][13]
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Allow the reaction to proceed under these conditions for a sufficient residence time (typically

determined by kinetic studies, may range from 30 minutes to several hours).

After the reaction is complete, cool the reactor down to room temperature. Caution: Follow a

slow and controlled cooling procedure.

Carefully vent any residual pressure and open the autoclave. The resulting mixture contains

sodium phenoxide, unreacted starting materials, and byproducts.[7][8]

Step 3: Acidification to Phenol

Transfer the reaction mixture to a large beaker, preferably in an ice bath to manage the heat

from neutralization.

Slowly and with constant stirring, add concentrated HCl to the sodium phenoxide solution.[7]

[11]

Monitor the pH of the solution. Continue adding acid until the solution is acidic (pH < 7),

which ensures the complete conversion of sodium phenoxide to phenol.[2][4] Phenol will

separate as an oily layer if its concentration exceeds its solubility in water.

Step 4: Isolation and Purification

Transfer the acidified mixture to a separatory funnel.

Extract the aqueous layer multiple times with an organic solvent like diethyl ether.

Combine the organic extracts and wash them with a small amount of deionized water to

remove any remaining inorganic salts.

Dry the combined organic layer over an anhydrous drying agent such as magnesium sulfate.

Filter to remove the drying agent.

Remove the solvent using a rotary evaporator to yield crude phenol.

The crude phenol can be further purified by distillation under reduced pressure.
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Safety Precautions
High Pressure/Temperature: The use of a high-pressure autoclave is mandatory and requires

specialized training. Ensure the equipment is properly rated and maintained.

Corrosive Reagents: Sodium hydroxide and hydrochloric acid are highly corrosive. Wear

appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety

goggles, and a lab coat. Work in a well-ventilated fume hood.

Toxic Substances: Chlorobenzene and phenol are toxic and can be absorbed through the

skin. Handle these chemicals with care and avoid inhalation of vapors.

Exothermic Reactions: The dissolution of NaOH and the neutralization of the reaction

mixture are highly exothermic. Use cooling baths to control the temperature and prevent

splashing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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